3-Chloro-N-(prop-2-yn-1-yl)benzene-1-sulfonamide

• CAS No.: 99288-99-0
• Molecular Formula: C9H8ClNO2S
• Molecular Weight: 229.68 g/mol
• IUPAC Name: 3-chloro-N-prop-2-ynylbenzenesulfonamide
• InChI: InChI=1S/C9H8ClNO2S/c1-2-6-11-14(12,13)9-5-3-4-8(10)7-9/h1,3-5,7,11H,6H2
• InChI Key: WESXJNMYWAXSGC-UHFFFAOYSA-N
• Canonical SMILES: C#CCNS(=O)(=O)C1=CC(=CC=C1)Cl

Description

3-Chloro-N-(prop-2-yn-1-yl)benzene-1-sulfonamide is a useful research compound. Its molecular formula is C9H8ClNO2S and its molecular weight is 229.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Sodium hydroxide (0.60 g, 15 mmol) was dissolved in 10 ml of water and this solution was added to 0.66 g of propargylamine (12 mmol). Under ice-cooling, 2.11 g of 3-chlorobenzenesulfonyl chloride (10 mmol) was added dropwise to the mixture. The reaction temperature was raised again to room temperature and the mixture was stirred for 3 hours. The reaction mixture was extracted with ethyl acetate, dried over anhydrous magnesium sulfate, and concentrated to obtain N-propargyl-3-chlorobenzenesulfonamide (2.20 g). NMR spectrum of this product was as follows.

Synthesis routes and methods II

Procedure details